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Compound of Interest

Compound Name: 2-Vinylanisole

Cat. No.: B1582427 Get Quote

Essential Safety and Handling Guide for 2-
Vinylanisole
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Vinylanisole in a laboratory setting. The information is intended

for researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Vinylanisole is a flammable liquid and vapor that can cause skin and eye irritation.[1][2][3][4]

Adherence to proper PPE protocols is mandatory to ensure personal safety.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye and Face Protection
Chemical splash goggles or a

face shield.

To protect against splashes

and vapors that can cause

serious eye irritation.[3][4]

Hand Protection
Chemical-resistant gloves

(e.g., Butyl rubber, Nitrile).

To prevent skin contact, which

may cause irritation.[1][4][5]

Gloves must be inspected

before use and removed using

the proper technique to avoid

contamination.[4]

Body Protection

Long-sleeved laboratory coat.

A chemically resistant apron is

recommended when handling

larger quantities.

To protect skin from accidental

splashes and contact.[4][5]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[3][4] If ventilation is

inadequate, a NIOSH-

approved respirator with an

organic vapor cartridge is

required.[6]

To prevent inhalation of

vapors, which can cause

respiratory irritation.[3][5]

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Vinylanisole:
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Property Value

Molecular Formula C₉H₁₀O[2]

Molecular Weight 134.18 g/mol

Appearance Liquid[3]

Density 0.999 g/mL at 25 °C[1][6]

Boiling Point 197 °C at 760 mmHg[2]

Flash Point 57.2 °C (135.0 °F) - closed cup[1][6]

Storage Temperature 2-8°C[1][6]

Step-by-Step Handling and Operational Plan
A. Preparation and Engineering Controls:

Ventilation: Always handle 2-Vinylanisole in a well-ventilated area, preferably within a

certified chemical fume hood.[3][4]

Ignition Sources: Ensure the work area is free of open flames, sparks, and hot surfaces.[4]

Use explosion-proof electrical and lighting equipment.[4]

Static Discharge: Ground and bond all containers and transfer equipment to prevent the

buildup of static electricity.[4] Use non-sparking tools.[4]

Emergency Equipment: Confirm that a safety shower and eyewash station are readily

accessible and in good working order.[3]

B. Handling Procedure:

Don PPE: Before handling, put on all required personal protective equipment as specified in

the table above.

Container Inspection: Visually inspect the container for any signs of damage or leakage

before opening.
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Dispensing: When transferring the liquid, do so carefully to avoid splashing. Keep the

container opening away from your breathing zone.

Container Sealing: After use, ensure the container is tightly sealed to prevent the escape of

vapors.[3][4]

C. Storage:

Location: Store 2-Vinylanisole in a cool, dry, and well-ventilated area designated for

flammable liquids.[3][4]

Temperature: Maintain the storage temperature between 2-8°C.[1][6]

Incompatibilities: Store away from strong oxidizing agents.[3]

Disposal Plan
A. Waste Collection:

Waste Container: Collect all waste containing 2-Vinylanisole, including contaminated

materials and the first rinse of empty containers, in a designated, properly labeled hazardous

waste container.[7]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and list all

chemical constituents.[7]

Container Management: Keep the waste container closed at all times, except when adding

waste. Do not overfill the container.[7]

B. Disposal Procedure:

Professional Disposal: All chemical waste must be disposed of through an approved waste

disposal plant.[3]

Empty Containers: After the first rinse (which is collected as hazardous waste), thoroughly

rinse the empty container with a suitable solvent. Allow the container to air dry completely

before disposal or recycling, following your institution's guidelines. For highly toxic materials,

the first three rinses must be collected as hazardous waste.[7]
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Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling 2-Vinylanisole from

receipt to disposal, emphasizing safety checkpoints.
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Caption: Workflow for Safe Handling of 2-Vinylanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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